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Compound of Interest

Compound Name: m-PEG5-nitrile

Cat. No.: B609271 Get Quote

Introduction: Methoxy-pentaethylene glycol-nitrile (m-PEG5-nitrile) is a heterobifunctional

molecule widely utilized in the fields of chemical biology and drug discovery. It belongs to the

polyethylene glycol (PEG) family of compounds, which are known for their ability to improve the

solubility and pharmacokinetic properties of molecules. The presence of a terminal nitrile group

provides a versatile chemical handle for various conjugation strategies. This technical guide

provides a comprehensive overview of the chemical properties, solubility, and common

applications of m-PEG5-nitrile, with a focus on its role as a linker in the development of

Proteolysis Targeting Chimeras (PROTACs).

Core Chemical Properties
m-PEG5-nitrile is a PEG-based linker that is instrumental in the synthesis of PROTACs. Its

physical and chemical characteristics are summarized below.
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Property Value Source

Molecular Formula C12H23NO5 [1][2][3][4]

Molecular Weight 261.31 g/mol [1]

CAS Number 81836-41-1

Appearance Solid

Purity ≥95% to 98%

Solubility Profile
The hydrophilic nature of the polyethylene glycol chain in m-PEG5-nitrile significantly

enhances its solubility in aqueous media. While specific quantitative solubility data for m-
PEG5-nitrile is not readily available in the literature, information from suppliers of structurally

similar compounds and general chemical principles provide valuable insights. A safety data

sheet for m-PEG5-nitrile explicitly states "No data available" for water solubility. However, a

closely related compound, m-PEG5-acid, is reported to be soluble in water, DMSO,

dichloromethane (DCM), and dimethylformamide (DMF). For m-PEG5-amine, another similar

molecule, solubility in DMSO is also reported.

Based on this information, the expected solubility of m-PEG5-nitrile is summarized in the

following table. Researchers should, however, empirically determine the solubility for their

specific experimental conditions.
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Solvent Expected Solubility Notes

Water Soluble

The hydrophilic PEG chain

suggests good aqueous

solubility.

Dimethyl Sulfoxide (DMSO) Soluble

A related compound, m-PEG5-

acid, is soluble in DMSO at

concentrations up to 100

mg/mL.

Ethanol Likely Soluble
PEGs are generally soluble in

polar organic solvents.

Dimethylformamide (DMF) Likely Soluble

A related compound, m-PEG5-

acid, is reported to be soluble

in DMF.

Role in PROTAC Synthesis: An Experimental
Workflow
m-PEG5-nitrile serves as a flexible linker to connect a ligand that binds to a target protein of

interest (POI) and another ligand that recruits an E3 ubiquitin ligase. This trimolecular complex

formation facilitates the ubiquitination and subsequent degradation of the target protein by the

proteasome. The nitrile group can be chemically modified, for example, through reduction to an

amine or hydrolysis to a carboxylic acid, to enable covalent linkage to the respective ligands.

Below is a conceptual workflow illustrating the role of a PEG linker like m-PEG5-nitrile in the

synthesis and mechanism of action of a PROTAC.
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PROTAC Synthesis

Mechanism of Action
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Conceptual workflow of PROTAC synthesis and action.

Experimental Protocols
Detailed experimental protocols are highly dependent on the specific ligands and the overall

design of the PROTAC molecule. However, a general protocol for the storage and handling of

m-PEG5-nitrile can be outlined.
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Storage and Handling:

Storage Temperature: For long-term stability, m-PEG5-nitrile should be stored at -20°C.

Shipping: The compound is typically shipped at ambient temperature.

Handling: When preparing solutions, it is recommended to handle the compound in a well-

ventilated area. For accurate concentration calculations, ensure the compound is weighed in

a controlled environment. If preparing stock solutions in a solvent like DMSO, it is advisable

to use freshly opened, anhydrous solvent to avoid degradation of the compound.

Conclusion
m-PEG5-nitrile is a valuable chemical tool for researchers and drug development

professionals, particularly in the burgeoning field of targeted protein degradation. Its favorable

chemical properties and solubility profile make it an effective linker for the construction of

PROTACs and other bioconjugates. The provided information serves as a foundational guide

for the effective utilization of m-PEG5-nitrile in research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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